Cas no 96846-72-9 (Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester)
96846-72-9 structure
Product Name:Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester
CAS No:96846-72-9
MF:C15H30O2
MW:242.397505283356
CID:811197
PubChem ID:3024704
Update Time:2025-04-19
Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester Chemical and Physical Properties
Names and Identifiers
-
- Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester
- 1,1,5-trimethylheptyl isovalerate
- 2,6-dimethyloctan-2-yl 3-methylbutanoate
- EINECS 306-307-9
- DTXSID50914284
- 96846-72-9
- NS00066519
-
- Inchi: 1S/C15H30O2/c1-7-13(4)9-8-10-15(5,6)17-14(16)11-12(2)3/h12-13H,7-11H2,1-6H3
- InChI Key: ZUDNDYNFMGZVBR-UHFFFAOYSA-N
- SMILES: O(C(CC(C)C)=O)C(C)(C)CCCC(C)CC
Computed Properties
- Exact Mass: 242.224580195g/mol
- Monoisotopic Mass: 242.224580195g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 219
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 26.3Ų
Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
96846-72-9 (Butanoic acid,3-methyl-, 1,1,5-trimethylheptyl ester) Related Products
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